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Comparative Toxicity of Herbicides to Non-Target
Animals

The following table summarizes the effects of various herbicides on non-target animals, based on a large-

scale meta-analysis and specific toxicity studies.

Herbicide
Reported Effects on Non-
Target Animals

Effect Size (ES) / Key
Findings

Organisms / Context

Glyphosate /
GBHs [1] [2]

[3]

Oxidative stress, genotoxicity,
metabolic syndrome,

endocrine disruption; GBHs
often more toxic than

glyphosate alone due to co-
formulants [2] [3].

Specific quantitative ES
not provided in results;

widespread adverse
outcomes reported [1]

[2].

Aquatic invertebrates,
fish, pollinators (bees);

effects linked to
surfactants like POEA

[3].

Atrazine [4] Adverse effects on aquatic
plant communities, which can

cascade to animal species;
risks to fish, invertebrates,

amphibians.

U.S. EPA Level of
Concern for aquatic

plants: 9.7 µg/L [4].

Aquatic ecosystems;
regulatory levels set to

protect aquatic plants,
fish, invertebrates,

amphibians [4].
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Herbicide
Reported Effects on Non-
Target Animals

Effect Size (ES) / Key
Findings

Organisms / Context

2,4-D [5] Endocrine disruption,

modulation of stress response
and detoxification genes,

oxidative damage.

Gene expression

changes at 1.0 µg/L;
enzymatic activity

altered at 7.5 µg/L [5].

Larvae of the non-biting

midge Chironomus
riparius (aquatic insect).

Fluroxypyr
[6]

Among the most phytotoxic

herbicides to non-target plants;
can indirectly affect animal

food sources.

Strongest phytotoxic

effect in mixture tests
[6].

Non-target plants;

indirect effects on
arthropods and birds [6].

Herbicides
(General) [7]

Overall negative effect on

animal reproduction and
behavior; no significant overall

effect on growth.

Reproduction: ES =
-0.253; Behavior: ES =
-0.301; Growth: ES =
-0.001 (not significant)
[7].

Meta-analysis of 1,705

studies on invertebrates
and vertebrates.

Comparative Toxicity of Herbicides to Non-Target
Plants and Microbes

Herbicides also significantly impact non-target plants and soil microorganisms, as shown in the table below.

Herbicide
Reported Effects on Non-
Target Plants & Microbes

Effect Size (ES) / Key Findings
Organisms /
Context

Glyphosate
[7] [3]

Inhibits the shikimate

pathway, present in plants,
fungi, and bacteria;

reduces growth and
reproduction [7].

Plant Growth: ES = -0.482; Plant

Reproduction: ES = -0.346 [7].

Non-target plants,

soil/fungal bacteria;
arbuscular

mycorrhizal fungi [7]
[3].
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Herbicide
Reported Effects on Non-
Target Plants & Microbes

Effect Size (ES) / Key Findings
Organisms /
Context

Fluroxypyr
[6]

Consistently the most

phytotoxic compound in a
study on non-target plants.

Strongest phytotoxic effect in

mixture tests [6].

Lepidium sativum,

Sinapis alba,
Sorghum

saccharatum.

Herbicides
(General) [7]

Overall negative effect on

plant growth and
reproduction; negative

effect on microorganism
growth and reproduction.

Plant Growth: ES = -0.338; Plant

Reproduction: ES = -0.346;
Microbe Growth/Reproduction:

Negative response [7].

Meta-analysis of

1,705 studies on
dicots, monocots,

bacteria, fungi.

Key Experimental Protocols

The data in the tables above were generated using standardized and specific experimental methods.

Large-Scale Meta-Analysis Protocol [7]:

Objective: To conduct a unified synthesis of pesticide impacts on non-target organisms across
all trophic levels.

Data Collection: Integrated 20,212 effect sizes from 1,705 experimental studies globally.
Measured Endpoints: Growth, reproduction, behavior (animals), and physiological biomarkers.

Analysis: Applied meta-regression of log response ratios (lnRR), accounting for phylogenetic
effects. Effects were considered at field-realistic exposure levels.

Plant Phytotoxicity Testing (Phytotoxkit Method) [6]:

Objective: To assess the effects of individual pesticides and their mixtures on non-target plants.
Test Organisms: Lepidium sativum, Sinapis alba, and Sorghum saccharatum.

Procedure: Seeds are placed in transparent test plates on filter paper. Pesticide solutions at
field-realistic concentrations are added. The plates are sealed vertically and incubated.

Measured Endpoints: Seed germination and seedling root/shoot growth are measured after
several days and compared to controls.

Aquatic Insect Molecular Analysis [5]:

Objective: To elucidate subcellular responses to 2,4-D in a non-target aquatic insect.
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Test Organism: Larvae of the midge Chironomus riparius.

Exposure: Larvae are exposed to environmentally relevant concentrations of 2,4-D in water.
Analysis: Gene expression is analyzed via Real-Time PCR (RT-PCR) for genes related to

detoxification, endocrine system, stress response, and immune system. Enzymatic activities
(e.g., acetylcholinesterase, catalase) are measured biochemically.

Cellular Pathways of Herbicide Toxicity

The adverse effects observed in non-target organisms often stem from disruptions at the cellular level. The

diagram below illustrates the key pathways and mechanisms identified in the research.
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Animals Plants & Microorganisms

Herbicide Exposure

Oxidative Stress Inhibition of 
Shikimate Pathway (Glyphosate)

Biomarker Perturbation

 Cellular Damage

Neurological & 
Behavioral Effects

 e.g., Neurophysiological

Metabolic Alterations

Endocrine Disruption

 Gene Modulation

 Energetic Costs

Adverse Outcomes:
Reduced Growth & Reproduction,

Impaired Health & Behavior

Reduced Photosynthesis 
& Biomass

 Aromatic Amino Acid 
Deficiency

Disrupted Cell Cycle 
& Microtubule Organization

 Off-Target Effects

Impaired Spore Germination 
& Metabolism

DNA Genotoxicity

 Cellular Reactivity

 Intracellular Damage
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Key Insights for Researchers

Pesticide Mixtures Pose a Greater Hazard: Multiple studies emphasize that mixtures of pesticides,

even at low, field-realistic concentrations, often produce stronger toxic effects than individual
compounds. An additive model is a starting point, but synergistic interactions are a significant
concern [6].
Co-formulants Are Not Inert: The toxicity of a commercial herbicide formulation is not due to the

active ingredient alone. Co-formulants (e.g., POEA in glyphosate formulations) can be highly
toxic themselves and can markedly increase the toxicity of the active ingredient [2] [3].

Regulatory assessments often overlook this.
Effects are Ubiquitous Across Trophic Levels: Modern meta-analyses confirm that insecticides,
herbicides, and fungicides have broad-scale detrimental effects on all non-target groups
tested, from bacteria and plants to invertebrates and vertebrates [7] [8]. This universal impact

questions the sustainability of current use patterns.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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